N-[3-(1,1-dioxido-1,2-thiazolidin-2-yl)phenyl]-N'-[2-(1H-indol-3-yl)ethyl]ethanediamide

• IUPAC Name: N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-[2-(1H-indol-3-yl)ethyl]oxamide
• InChI: InChI=1S/C21H22N4O4S/c26-20(22-10-9-15-14-23-19-8-2-1-7-18(15)19)21(27)24-16-5-3-6-17(13-16)25-11-4-12-30(25,28)29/h1-3,5-8,13-14,23H,4,9-12H2,(H,22,26)(H,24,27)
• InChI Key: CJWBIHOFTGFYLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)C(=O)NCCC3=CNC4=CC=CC=C43
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

N-[3-(1,1-dioxido-1,2-thiazolidin-2-yl)phenyl]-N'-[2-(1H-indol-3-yl)ethyl]ethanediamide is a useful research compound. Its molecular formula is C21H22N4O4S and its molecular weight is 426.49. The purity is usually 95%.
BenchChem offers high-quality N-[3-(1,1-dioxido-1,2-thiazolidin-2-yl)phenyl]-N'-[2-(1H-indol-3-yl)ethyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-(1,1-dioxido-1,2-thiazolidin-2-yl)phenyl]-N'-[2-(1H-indol-3-yl)ethyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Antioxidant, Antimicrobial, Antimycobacterial, and Cytotoxic Activities : Compounds containing thiazolidinone linked to an indole nucleus, like the one , have been synthesized and characterized. These compounds were found to display significant antioxidant, antimicrobial, antimycobacterial, and cytotoxic activities in various studies (Saundane & Walmik, 2013).

• Antimicrobial Activities : Thiazolidinone derivatives have shown significant inhibition of bacterial and fungal growth, with some compounds exhibiting excellent antimicrobial activities (Salvi et al., 2009).

• Synthesis and Antimicrobial Evaluation : A study synthesized ethoxyphthalimide derivatized spiro[indole‐3,5′‐[1,3]thiazolo[4,5‐c]isoxazol]‐2(1H)‐ones and evaluated their antimicrobial activity, indicating the potential of these compounds in fighting infections (Thadhaney et al., 2010).

• Anti-Inflammatory, Analgesic, Antioxidant, Anticancer, and Anti-HCV Agents : Celecoxib derivatives, which are structurally related, demonstrated notable anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities (Küçükgüzel et al., 2013).

• Antioxidant Activity of Thiazolidin-4-one Derivatives : These derivatives exhibited potential antioxidant effects, comparable to ascorbic acid in some cases. This highlights their potential in oxidative stress-related therapeutic applications (Apotrosoaei et al., 2014).

• Anti-HIV-1 Screening : A series of compounds related to the chemical structure have been synthesized and screened for anti-HIV-1 activity. Some compounds showed promising results, indicating potential in HIV-1 therapy (Aslam et al., 2014).